Cas no 56025-89-9 (6-Amino-7-benzyl-2-chloropurine)

• Product Name: 6-Amino-7-benzyl-2-chloropurine
• CAS No: 56025-89-9
• MF: C₁₂H₁₀ClN₅
• MW: 259.694300174713
• CID: 3070408
• PubChem ID: 3126734
• Update Time: 2025-04-23

6-Amino-7-benzyl-2-chloropurine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-7-benzyl-2-chloropurine
• 7-benzyl-2-chloropurin-6-amine
• SMR000516246
• SY345314
• CS-0319830
• SR-01000524013-1
• 7-Benzyl-2-chloro-7H-purin-6-ylamine
• MFCD01114750
• 7-benzyl-2-chloro-7H-purin-6-amine
• STK760094
• MLS001212890
• DTXSID70389576
• SR-01000524013
• 2-chloro-6-amino-7-benzylpurine
• HMS2843G05
• AKOS000301428
• 56025-89-9
• CHEMBL1561703
• CCG-25946

• MDL： MFCD01114750
• Inchi： 1S/C12H10ClN5/c13-12-16-10(14)9-11(17-12)15-7-18(9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,14,16,17)
• InChI Key： YRLFBWHEVKVQSG-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C(=N1)N=CN2CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 259.0624730Da
• Monoisotopic Mass: 259.0624730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6Ų

6-Amino-7-benzyl-2-chloropurine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 6-Amino-7-benzyl-2-chloropurine

6-Amino-7-Benzyl-2-Chloropurine: A Comprehensive Overview

6-Amino-7-Benzyl-2-Chloropurine (CAS No. 56025-89-9) is a purine derivative with significant potential in various fields, particularly in the pharmaceutical and biochemical industries. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into the properties, synthesis, and latest research findings related to 6-Amino-7-Benzyl-2-Chloropurine, providing a comprehensive understanding of its significance in contemporary science.

The molecular structure of 6-Amino-7-Benzyl-2-Chloropurine is characterized by a purine ring system with specific substituents. The presence of an amino group at position 6, a benzyl group at position 7, and a chlorine atom at position 2 imparts unique chemical and biological properties to the molecule. These substituents not only influence the compound's reactivity but also play a crucial role in its interactions with biological systems, making it a valuable compound for research and development.

Recent studies have highlighted the potential of 6-Amino-7-Benzyl-2-Chloropurine in the field of medicinal chemistry. Researchers have explored its role as a building block for designing novel therapeutic agents, particularly in the treatment of cancer and inflammatory diseases. The compound's ability to modulate key enzymes and signaling pathways has been extensively investigated, offering new insights into its therapeutic applications.

In terms of synthesis, 6-Amino-7-Benzyl-2-Chloropurine can be prepared through various routes, including nucleophilic substitution and condensation reactions. These methods have been optimized to enhance yield and purity, ensuring that the compound is readily available for large-scale applications. The synthesis process involves careful control of reaction conditions to ensure the formation of the desired product while minimizing side reactions.

The pharmacological properties of 6-Amino-7-Benzyl-2-Chloropurine have been extensively studied, revealing its potential as an anti-inflammatory and anticancer agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression, making it a promising candidate for drug development. Additionally, its ability to target specific pathways has opened new avenues for personalized medicine.

From an environmental perspective, the synthesis and application of 6-Amino-7-Benzyl-2-Chloropurine are considered safe under controlled conditions. The compound does not pose significant risks to human health or the environment when handled appropriately, aligning with current safety standards and regulations.

In conclusion, 6-Amino-7-Benzyl-2-Chloropurine (CAS No. 56025-89-9) is a versatile compound with immense potential in various scientific domains. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing modern medicine.